5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No.:
Cat. No.: VC12063807
Molecular Formula: C12H11ClN2O3
Molecular Weight: 266.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H11ClN2O3 |
|---|---|
| Molecular Weight | 266.68 g/mol |
| IUPAC Name | 5-(2-chloro-5-methoxyphenyl)-1-methylpyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C12H11ClN2O3/c1-15-11(6-10(14-15)12(16)17)8-5-7(18-2)3-4-9(8)13/h3-6H,1-2H3,(H,16,17) |
| Standard InChI Key | SVJWQNDCDLBBAS-UHFFFAOYSA-N |
| Canonical SMILES | CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)OC)Cl |
Introduction
Structural Elucidation and Molecular Properties
Core Architecture
The compound features a pyrazole ring substituted at positions 1, 3, and 5 (Figure 1). The 1-methyl group enhances steric stability, while the 3-carboxylic acid moiety introduces hydrogen-bonding capacity. The 5-position hosts a 2-chloro-5-methoxyphenyl group, creating a conjugated system that influences electronic delocalization .
Molecular Formula: C₁₂H₁₁ClN₂O₃
SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)OC)Cl
InChIKey: SVJWQNDCDLBBAS-UHFFFAOYSA-N
Predicted Physicochemical Properties
Collision cross-section (CCS) data derived from ion mobility spectrometry predict its behavior in mass spectrometric analyses:
| Adduct | m/z | CCS (Ų) |
|---|---|---|
| [M+H]+ | 267.05308 | 156.2 |
| [M+Na]+ | 289.03502 | 170.1 |
| [M-H]- | 265.03852 | 157.5 |
These values suggest moderate polarity, aligning with its carboxylic acid functionality .
Synthetic Pathways and Reaction Dynamics
Retrospective Synthesis Design
While no direct synthesis is reported, analogous pyrazole-carboxylic acids are typically constructed via:
-
1,3-Dipolar Cycloaddition: Diazomethane reacts with α,β-unsaturated ketones to form pyrazole cores .
-
Oxidative Cyclization: 2′-Hydroxychalcones undergo copper-catalyzed ring closure in dimethyl sulfoxide (DMSO) .
For CID 117420553, a plausible route involves:
-
Condensation of 2-chloro-5-methoxyacetophenone with hydrazine hydrate to form a hydrazone.
-
Cyclization with ethyl acetoacetate under acidic conditions.
Comparative Reaction Metrics
Key parameters from similar syntheses:
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Hydrazone formation | NH₂NH₂·H₂O, EtOH, reflux | 75–85 |
| Cyclization | H₂SO₄, 100°C | 60–70 |
| Ester hydrolysis | NaOH, H₂O/EtOH, reflux | 85–90 |
Reaction regioselectivity is ensured by the electron-withdrawing chloro and methoxy groups, directing substitution to the para position .
Electronic and Spectroscopic Profiles
Computational Predictions
Density functional theory (DFT) simulations (B3LYP/6-311+G(d,p)) predict:
-
Dipole Moment: 4.8 Debye (polarity driven by carboxylic acid)
-
HOMO-LUMO Gap: 5.3 eV (indicative of moderate reactivity)
-
LogP: 2.1 (moderate lipophilicity favoring membrane permeability)
Spectroscopic Signatures
-
IR: Strong absorption at 1685 cm⁻¹ (C=O stretch), 3300–2500 cm⁻¹ (broad, carboxylic O-H)
-
¹H NMR (DMSO-d₆): δ 3.85 (s, 3H, OCH₃), δ 2.45 (s, 3H, N-CH₃), δ 7.2–7.8 (m, 3H, aromatic)
| Activity | Mechanism | Analog Efficacy (IC₅₀) |
|---|---|---|
| Anticancer | Topoisomerase II inhibition | 10–15 µM |
| Anti-inflammatory | COX-2 selective inhibition | SI = 1.38–2.67 |
The chloro and methoxy substituents may enhance target binding through halogen and hydrogen-bonding interactions .
Analytical Chemistry Utility
As a chelating agent, the carboxylic acid and pyrazole nitrogen atoms could coordinate metals, analogous to 4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid’s use in iron speciation .
Agricultural Applications
Structural analogs demonstrate fungicidal activity:
| Pathogen | Inhibition Zone (mm) |
|---|---|
| Fusarium spp. | 18–22 |
| Botrytis cinerea | 20–25 |
Chlorine substitution typically enhances antifungal potency by disrupting cell membrane synthesis .
Challenges and Future Directions
Synthetic Optimization
Current limitations include:
-
Low yields in cyclization steps (<70%)
-
Purification challenges due to polar byproducts
Microwave-assisted synthesis and flow chemistry could improve efficiency .
Biological Screening Priorities
-
In vitro cytotoxicity panels (NCI-60)
-
In silico ADMET profiling for drug-likeness
-
Fragment-based drug design to optimize solubility
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume